a-(Bromomethyl)-2-thiophenemethanol
Cat. No. B3273637
Key on ui cas rn:
59160-39-3
M. Wt: 207.09 g/mol
InChI Key: QUVDAWIQZAZLSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[BH4-:10].[CH3:12][OH:13].[Na+:11].[s:1]1[c:2]([C:6](=[O:7])[CH2:8][Br:9])[cH:3][cH:4][cH:5]1>>[s:1]1[c:2]([CH:6]([OH:7])[CH2:8][Br:9])[cH:3][cH:4][cH:5]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
[BH4-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(CBr)c1cccs1
|
Outcomes
Product
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Name
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|
|
Type
|
product
|
|
Smiles
|
OC(CBr)c1cccs1
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
